Cas no 1038714-91-8 (3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1038714-91-8
• MF: C₈H₄BrNO₃S
• MW: 274.09125995636
• CID: 6365804
• PubChem ID: 29078546
• Update Time: 2025-06-13

3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1906497
• 1038714-91-8
• 3-(4-bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid
• 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C8H4BrNO3S/c9-4-1-7(14-3-4)5-2-6(8(11)12)13-10-5/h1-3H,(H,11,12)
• InChI Key： MIQBVTXFHJDMQA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 272.90953g/mol
• Monoisotopic Mass: 272.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1038714-91-8)

3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1038714-91-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a bromothiophene moiety linked to an oxazole-carboxylic acid scaffold, is pivotal in the development of novel bioactive molecules. Its unique structural attributes make it a valuable intermediate for synthesizing small-molecule inhibitors, ligands for drug discovery, and functional materials. Researchers are increasingly exploring its potential in targeted therapies and precision medicine, aligning with the growing demand for personalized healthcare solutions.

The 4-bromothiophene component in this compound enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are critical for constructing complex molecular architectures in medicinal chemistry. Meanwhile, the oxazole-carboxylic acid group offers versatility in derivatization, facilitating the creation of bioconjugates or prodrugs. Such properties are particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. The compound’s CAS No. 1038714-91-8 is frequently searched in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

In recent years, the surge in interest around AI-driven drug discovery has further highlighted the relevance of 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid. Computational tools, such as molecular docking and QSAR modeling, leverage its structural data to predict interactions with biological targets. This aligns with the broader trend of digital transformation in chemistry, where cheminformatics and machine learning accelerate the identification of lead compounds. Additionally, the compound’s potential applications in sustainable chemistry resonate with the global push for green synthesis methodologies, minimizing waste and energy consumption.

From a commercial perspective, CAS No. 1038714-91-8 is often listed by suppliers specializing in high-purity intermediates for contract research organizations (CROs) and pharmaceutical developers. Its pricing and availability are closely monitored due to its niche applications. Furthermore, the compound’s role in peptide mimetics and enzyme inhibitors makes it a recurring subject in patent literature, particularly in filings related to kinase inhibitors and GPCR modulators. These areas are of immense interest to biotech startups and established Pharma giants alike.

Quality control and analytical characterization of 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid rely heavily on advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure compliance with stringent regulatory standards, a critical factor for its adoption in preclinical studies. The compound’s stability under various pH conditions and solubility profiles are also key considerations for formulation scientists, especially in the context of oral bioavailability enhancement.

In summary, 3-(4-Bromothiophen-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1038714-91-8) exemplifies the intersection of cutting-edge synthetic chemistry and applied life sciences. Its multifaceted applications—from drug discovery to material science—make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to remain a cornerstone in the development of next-generation therapeutics and functional materials.